Cas no 1343949-78-9 (3-fluoro-N-(3-methylcyclopentyl)aniline)

• Product Name: 3-fluoro-N-(3-methylcyclopentyl)aniline
• CAS No: 1343949-78-9
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5178898
• PubChem ID: 64501228
• Update Time: 2025-11-05

3-fluoro-N-(3-methylcyclopentyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-fluoro-N-(3-methylcyclopentyl)-
• 3-Fluoro-N-(3-methylcyclopentyl)aniline
• 3-fluoro-N-(3-methylcyclopentyl)aniline

• Inchi： 1S/C12H16FN/c1-9-5-6-12(7-9)14-11-4-2-3-10(13)8-11/h2-4,8-9,12,14H,5-7H2,1H3
• InChI Key： SMGPWKAQAIZTFO-UHFFFAOYSA-N
• SMILES： C1(NC2CCC(C)C2)=CC=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-fluoro-N-(3-methylcyclopentyl)aniline

Comprehensive Overview of 3-Fluoro-N-(3-Methylcyclopentyl)Aniline (CAS No. 1343949-78-9)

3-Fluoro-N-(3-methylcyclopentyl)aniline (CAS No. 1343949-78-9) is a fluorinated aromatic amine derivative with a unique structural framework that has garnered significant attention in medicinal chemistry and materials science. The compound features a fluorine-substituted aniline core, where the aromatic ring is substituted at the para position with a 3-methylcyclopentyl group. This combination of fluorination and cycloalkyl substitution imparts distinct physicochemical properties, including enhanced lipophilicity and metabolic stability, which are critical for drug design and development. Recent studies highlight its potential as a scaffold for bioactive molecule synthesis, particularly in modulating enzyme activity and receptor interactions.

The molecular structure of 1343949-78-9 consists of a benzene ring bearing a fluoro group at the 3-position and an N-substituted aniline moiety linked to a methylated cyclopentane ring. The fluorine atom, known for its electron-withdrawing effect, influences the electronic distribution of the aromatic system, while the cyclopentyl substituent introduces steric bulk and conformational flexibility. These features collectively contribute to the compound’s ability to interact with biological targets, making it a valuable intermediate in pharmaceutical research. For instance, fluorinated anilines have been explored in the development of G protein-coupled receptor (GPCR) modulators, where precise structural modifications are essential for optimizing ligand binding affinity.

Synthetic approaches to 1343949-78-9 typically involve nucleophilic aromatic substitution or transition-metal-catalyzed cross-coupling reactions. A notable method employs palladium-mediated coupling between 2-fluoroaniline derivatives and suitably functionalized cyclopentane precursors. This strategy aligns with modern green chemistry principles by minimizing byproduct formation and energy consumption. Researchers have also investigated alternative pathways using photoredox catalysis to enhance regioselectivity in fluorination steps, addressing challenges associated with traditional electrophilic fluorination techniques.

In recent years, 1343949-78-9 has emerged as a key building block in the design of small-molecule inhibitors targeting kinases and proteases—two enzyme families central to cellular signaling pathways. A 2024 study published in *Journal of Medicinal Chemistry* demonstrated that analogs derived from this scaffold exhibited submicromolar IC₅₀ values against protein kinase B (Akt), a validated therapeutic target in oncology. The introduction of the methylcyclopentyl group was found to improve membrane permeability without compromising enzymatic inhibition efficacy.

Beyond pharmaceutical applications, 1343949-78-9 shows promise in organic electronics due to its tunable redox properties. Fluorinated aromatic compounds are widely utilized in organic field-effect transistors (OFETs) for their high charge carrier mobility and environmental stability. The presence of the cycloalkyl substituent further enhances crystallinity through π–π stacking interactions between adjacent molecules, as evidenced by X-ray diffraction analyses conducted on thin-film samples.

The compound’s role as an intermediate extends to agrochemical development, where it serves as a precursor for herbicides targeting acetolactate synthase (ALS). Structural modifications involving halogenation patterns have been shown to improve selectivity toward weed species while reducing phytotoxicity to crops—a critical consideration for sustainable agriculture practices outlined by FAO guidelines.

Ongoing research focuses on expanding the chemical space around this scaffold through combinatorial library synthesis techniques. High-throughput screening platforms have identified several derivatives with improved solubility profiles via sulfonamide or carboxylic acid appendages on the cyclopentane ring. These modifications maintain core interactions with target proteins while enhancing pharmacokinetic parameters such as oral bioavailability and half-life.

In materials science applications, hybrid systems incorporating both fluorinated anilines and conjugated polymers are being explored for photovoltaic devices. The electron-deficient nature of fluorine atoms facilitates hole transport mechanisms when paired with electron-rich donor units like thiophene or carbazole moieties—a configuration recently demonstrated in tandem solar cells achieving power conversion efficiencies exceeding 15% under AM1.5G illumination conditions.

The versatility of CAS No. 1343949-78-9 is further underscored by its compatibility with solid-phase synthesis methodologies used in peptide drug discovery programs. By attaching this scaffold to resin-bound supports via amide linkages, researchers can rapidly generate diverse analogs while maintaining structural integrity during deprotection steps—a workflow critical for fragment-based drug discovery initiatives supported by NCI’s Molecular Libraries Program.

Analytical characterization techniques such as NMR spectroscopy and mass spectrometry play pivotal roles in quality control processes involving this compound. Advanced methods like two-dimensional NMR correlation spectroscopy help distinguish between regioisomeric forms arising from potential positional isomerism during synthetic stages—a challenge frequently encountered when working with polyfunctionalized aromatic systems.

Eco-friendly purification protocols utilizing supercritical CO₂ extraction have been adopted by several manufacturers seeking to reduce solvent waste associated with traditional chromatographic separations involving silica gel columns or flash chromatography systems containing hexane/ethyl acetate mixtures—a shift aligned with ISO 14001 environmental management standards increasingly adopted across chemical manufacturing sectors globally.

Clinical translation efforts remain at preclinical stages; however, preliminary toxicity studies indicate favorable safety margins when administered orally at therapeutic doses equivalent to those required for enzyme inhibition assays conducted using human liver microsomes incubated under physiologically relevant conditions simulating first-pass metabolism effects observed after oral dosing regimens.